methyl 2-[[2-(2-methyl-N-methylsulfonylanilino)acetyl]amino]benzoate

• IUPAC Name: methyl 2-[[2-(2-methyl-N-methylsulfonylanilino)acetyl]amino]benzoate
• InChI: InChI=1S/C18H20N2O5S/c1-13-8-4-7-11-16(13)20(26(3,23)24)12-17(21)19-15-10-6-5-9-14(15)18(22)25-2/h4-11H,12H2,1-3H3,(H,19,21)
• InChI Key: XKKMRBTVJXWGAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N(CC(=O)NC2=CC=CC=C2C(=O)OC)S(=O)(=O)C
• Molecular Formula: C18H20N2O5S
• Molecular Weight: 376.4 g/mol

Description

Methyl 2-[[2-(2-methyl-N-methylsulfonylanilino)acetyl]amino]benzoate is a complex organic compound known for its unique chemical structure and properties This compound is part of the benzoate ester family and is characterized by the presence of a methylsulfonyl group attached to an aniline derivative

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl 2-[[2-(2-methyl-N-methylsulfonylanilino)acetyl]amino]benzoate typically involves multiple steps, starting with the preparation of the aniline derivative. The process includes:

Nitration: of toluene to form nitrotoluene.

Reduction: of nitrotoluene to produce toluidine.

Sulfonylation: of toluidine with methylsulfonyl chloride to yield N-methylsulfonylaniline.

Acetylation: of N-methylsulfonylaniline with acetic anhydride to form the acetylated product.

Esterification: of the acetylated product with methyl benzoate under acidic conditions to produce the final compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to enhance yield and purity. The use of catalysts and automated systems can further streamline the process.

Chemical Reactions Analysis

Types of Reactions

Methyl 2-[[2-(2-methyl-N-methylsulfonylanilino)acetyl]amino]benzoate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of sulfone derivatives.

Reduction: Reduction reactions can convert the sulfonyl group to a sulfide or thiol group.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic medium.

Reduction: Lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) with a palladium catalyst.

Substitution: Halogens (Cl₂, Br₂) in the presence of a Lewis acid catalyst like aluminum chloride (AlCl